Cas no 2137582-15-9 (tert-butyl N-[3-(2-oxobut-3-yn-1-yl)cyclobutyl]carbamate)

• Product Name: tert-butyl N-[3-(2-oxobut-3-yn-1-yl)cyclobutyl]carbamate
• CAS No: 2137582-15-9
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 5958132
• PubChem ID: 165471009
• Update Time: 2025-10-31

tert-butyl N-[3-(2-oxobut-3-yn-1-yl)cyclobutyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2137582-15-9
• EN300-799495
• tert-butyl N-[3-(2-oxobut-3-yn-1-yl)cyclobutyl]carbamate

• Inchi： 1S/C13H19NO3/c1-5-11(15)8-9-6-10(7-9)14-12(16)17-13(2,3)4/h1,9-10H,6-8H2,2-4H3,(H,14,16)
• InChI Key： LTJSFELSRWNINM-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CC(CC(C#C)=O)C1)=O

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-[3-(2-oxobut-3-yn-1-yl)cyclobutyl]carbamate

Professional Introduction to Compound with CAS No. 2137582-15-9 and Product Name: Tert-butyl N-[3-(2-oxobut-3-yn-1-yl)cyclobutyl]carbamate

The compound with the CAS number 2137582-15-9 and the product name Tert-butyl N-[3-(2-oxobut-3-yn-1-yl)cyclobutyl]carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a tert-butyl group, a cyclobutyl moiety, and an acetylenic linkage in its backbone suggests a high degree of structural complexity, which may contribute to unique pharmacological properties.

In recent years, the exploration of heterocyclic compounds has been a focal point in the pharmaceutical industry, with researchers seeking novel scaffolds that can enhance drug efficacy and reduce side effects. The Tert-butyl N-[3-(2-oxobut-3-yn-1-yl)cyclobutyl]carbamate molecule, with its cyclobutyl ring fused to an acetylenic group, presents an intriguing candidate for further investigation. This structural motif has been associated with enhanced binding affinity and selectivity, making it a promising candidate for the development of new therapeutic agents.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The acetylenic linkage, in particular, is a versatile functional group that can undergo various chemical transformations, allowing for the synthesis of derivatives with tailored properties. This flexibility has made such compounds valuable in the design of inhibitors and modulators for various biological targets. For instance, studies have shown that acetylenic derivatives can interact with enzymes and receptors in ways that are distinct from traditional pharmacophores.

The Tert-butyl N-[3-(2-oxobut-3-yn-1-yl)cyclobutyl]carbamate molecule also exhibits interesting physicochemical properties that make it suitable for drug development. The tert-butyl group contributes to lipophilicity, which is often crucial for membrane permeability and oral bioavailability. Meanwhile, the cyclobutyl ring introduces rigidity to the molecule, which can improve binding stability to biological targets. These characteristics are particularly important in the design of small-molecule drugs where optimal pharmacokinetic profiles are essential.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of complex molecules like Tert-butyl N-[3-(2-oxobut-3-yn-1-yl)cyclobutyl]carbamate with greater accuracy. Molecular docking studies have suggested that this compound may interact with specific proteins involved in metabolic pathways and signal transduction. These interactions could potentially lead to therapeutic effects in areas such as inflammation, cancer, and neurodegenerative diseases. The ability to model such interactions computationally has significantly accelerated the drug discovery process.

In addition to its theoretical potential, experimental studies have begun to validate these predictions. Initial assays have shown that derivatives of this compound exhibit inhibitory activity against certain enzymes relevant to human health conditions. For example, modifications to the acetylenic linkage have resulted in compounds that demonstrate potent activity against kinases and proteases implicated in disease progression. These findings underscore the importance of structural optimization in enhancing biological activity.

The synthesis of Tert-butyl N-[3-(2-oxobut-3-yn-1-yl)cyclobutyl]carbamate represents a testament to the progress made in synthetic organic chemistry over recent decades. The ability to construct complex molecules with precise control over functional groups has opened up new avenues for drug development. Techniques such as cross-coupling reactions and transition-metal catalysis have been instrumental in achieving these synthetic goals. As a result, researchers can now access a wider range of molecular structures than ever before.

The implications of this compound extend beyond its immediate applications in drug discovery. Its unique structure provides insights into how molecular architecture influences biological activity, offering valuable lessons for future design efforts. By studying compounds like Tert-butyl N-[3-(2-oxobut-3-yn-1-yl)cyclobutyl]carbamate, chemists can refine their understanding of structure-function relationships, leading to more rational approaches to drug design.

Looking ahead, the continued exploration of heterocyclic compounds like this one is likely to yield further breakthroughs in pharmaceutical chemistry. Advances in synthetic methodologies and computational tools will further enhance our ability to discover and develop novel therapeutic agents. The Tert-butyl N-[3-(2-oxobut-3-yn-1-y)cyclobutyl]carbamate molecule serves as a prime example of how interdisciplinary approaches can drive innovation in medicine.

In conclusion,Tert-butyl N-[3-(2 oxobut - 3 yn - 1 ylcyc lobu t yl ] carb am ate stands out as a significant compound with substantial potential in pharmaceutical research and development Its intricate structure , combined with its promising biological activities , makes it an attractive candidate for further exploration . As research progresses , it is anticipated that this molecule will contribute valuable insights into medicinal chemistry , paving the way for new treatments and therapies .